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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

Cat. No.: B021412

In-depth Technical Guide: 1-Methylimidazole-4-
acetaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methylimidazole-4-acetaldehyde is a key intermediate in the metabolic pathway of
histamine, specifically in the catabolism of 1-methylhistamine. As a reactive aldehyde, its
biological activities and potential pharmacological implications are of growing interest to the
scientific community. This technical guide provides a comprehensive literature review of the
research on 1-Methylimidazole-4-acetaldehyde, summarizing its chemical properties,
metabolic role, and the analytical methods used for its study. This document includes available
guantitative data, details of experimental protocols where accessible, and visual
representations of its metabolic pathway to serve as a valuable resource for researchers in
pharmacology, toxicology, and drug development.

Chemical and Physical Properties

1-Methylimidazole-4-acetaldehyde, also known as N-tele-methylimidazole acetaldehyde, is a
solid, alpha-CH2-containing aldehyde and an imidazolylacetaldehyde.[1][2][3] It is recognized
as a human and mouse metabolite.[2][3]
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Property Value Source

Molecular Formula CeHsN20 [2]

Molecular Weight 124.14 g/mol [2]

CAS Number 19639-03-3 [2]
2-(1-methyl-1H-imidazol-4-

IUPAC Name [2]
yl)acetaldehyde
Methylimidazoleacetaldehyde,
Methylimidazole acetaldehyde,

Synonyms o [2]
2-(1-methylimidazol-4-
yl)acetaldehyde

Physical Description Solid [2]

XLogP3-AA -0.6 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

ydrog p 3 2]
Count
Rotatable Bond Count 2 [2]

Metabolic Pathway and Biological Significance

1-Methylimidazole-4-acetaldehyde is an integral part of histidine metabolism.[2] In the brain,

histamine is methylated by histamine N-methyltransferase (HNMT) to form 1-methylhistamine

(also known as N-tele-methylhistamine).[4] This metabolite is then oxidized by monoamine

oxidase B (MAO-B) to yield 1-methylimidazole-4-acetaldehyde.[4] Subsequently, this

aldehyde is converted to 1-methylimidazole-4-acetic acid by aldehyde dehydrogenase (ALDH),

primarily the cytosolic form.[1]

1-Methylhistamine Monoamine Oxidase B (MAO-B 1-Methylimidazole-4-acetaldehyde Aldehyde Dehydrogenase (ALDH 1-Methylimidazole-4-acetic acid
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Figure 1: Metabolic conversion of 1-methylhistamine.

Quantitative Data

Research on the enzymatic kinetics of 1-methylimidazole-4-acetaldehyde metabolism has
provided the following data for the cytosolic aldehyde dehydrogenase in human liver:

Enzyme Substrate Km (uM) Vmax Source

Cytosolic N-tele- )
40% of that with

Aldehyde methylimidazole 25
acetaldehyde

Dehydrogenase acetaldehyde

Experimental Protocols
Synthesis

A specific, detailed experimental protocol for the synthesis of 1-methylimidazole-4-
acetaldehyde is not readily available in the reviewed literature. However, methods for the
synthesis of related imidazole aldehydes have been described. For instance, 1H-Imidazole-4-
carbaldehyde can be synthesized by the oxidation of 4-(hydroxymethyl)imidazole with
manganese dioxide.[5]

A general workflow for such an oxidation reaction is presented below:
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Dissolve in appropriate solvent (e.g., methanol)

:

Add oxidizing agent (e.g., Manganese Dioxide)

:

React at a controlled temperature (e.g., 40°C) for a specific duration

:

Cool the reaction mixture

:

Filter to remove solid oxidant

:

Wash the filtered solid with solvent

:

Combine filtrate and washings

:

Distill under vacuum to remove solvent

:

Cool to induce crystallization

:

Filter and dry the crystals

End Product: 1H-Imidazole-4-carbaldehyde

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of an imidazole aldehyde.
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Enzymatic Assay for Aldehyde Dehydrogenase Activity

The activity of aldehyde dehydrogenase towards N-tele-methylimidazole acetaldehyde can be
determined by monitoring the production of NADH spectrophotometrically. The substrate, 1-
methylimidazole-4-acetaldehyde, is generated in situ by the oxidation of N-tele-
methylhistamine with a suitable amine oxidase.

Principle:

e N-tele-methylhistamine + Oz + H20 --(Amine Oxidase)--> 1-Methylimidazole-4-
acetaldehyde + NHs + H20:2

e 1-Methylimidazole-4-acetaldehyde + NAD* + H20 --(Aldehyde Dehydrogenase)--> 1-
Methylimidazole-4-acetic acid + NADH + H*

The increase in absorbance at 340 nm due to the formation of NADH is measured to determine
the enzyme activity.

Note: A detailed, step-by-step protocol from the primary literature by Henehan et al. (1985) was
not fully accessible in the conducted search. Researchers should refer to the original
publication for precise buffer compositions, enzyme concentrations, and reaction conditions.[1]

Analytical Methods

While specific protocols for the quantitative analysis of 1-methylimidazole-4-acetaldehyde are
not extensively detailed in the available literature, methods for the analysis of its metabolic
precursor and product, as well as related imidazole compounds, can be adapted. High-
performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-
MS) are the most common techniques. For GC-MS analysis of the downstream product, 1-
methylimidazole-4-acetic acid, a derivatization step is typically required.

Role in Drug Development and Toxicology

Currently, there is a significant lack of information in the public domain regarding the direct use
of 1-methylimidazole-4-acetaldehyde in drug development. Its role as a metabolite of
histamine suggests that it may have physiological or pathophysiological functions, but these
have not been extensively explored.
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Toxicological data for 1-methylimidazole-4-acetaldehyde is also scarce. However, studies on
the related compound 4-methylimidazole (4-MEI) have been conducted due to its presence in
some foods and beverages.[6] These studies may provide some insight into the potential
toxicological profile of imidazole derivatives, but direct extrapolation of data is not advisable.

Future Directions

The research on 1-methylimidazole-4-acetaldehyde is still in its early stages. Future
investigations could focus on several key areas:

o Development of a robust and reproducible synthesis protocol. This would enable more
widespread research into its biological effects.

» Pharmacological characterization. Studies are needed to determine if 1-methylimidazole-4-
acetaldehyde interacts with any receptors, particularly histamine receptors, or other
biological targets.

» Toxicological evaluation. A thorough assessment of its potential toxicity is necessary to
understand any health risks associated with its endogenous formation or potential
eX0genous exposure.

o Exploration of its role in neurological and other disorders. Given its origin from histamine
metabolism in the brain, its potential involvement in neurological conditions warrants
investigation.

Conclusion

1-Methylimidazole-4-acetaldehyde is a metabolically important intermediate in the histamine
pathway. While some of its basic chemical and enzymatic properties have been characterized,
there remain significant gaps in our understanding of its synthesis, pharmacology, and
toxicology. This technical guide consolidates the currently available information and highlights
the areas where further research is needed to fully elucidate the role of this intriguing molecule
in biology and its potential for therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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